Cas no 122098-61-7 (2-(4-chlorophenyl)propane-1,3-diol)

2-(4-Chlorophenyl)propane-1,3-diol is a chlorinated aromatic diol with a molecular formula of C9H11ClO2. This compound features a central propane-1,3-diol backbone substituted with a 4-chlorophenyl group, imparting unique chemical reactivity and stability. Its bifunctional hydroxyl groups make it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The presence of the chlorophenyl moiety enhances its utility in cross-coupling reactions and as a building block for chiral derivatives. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various synthetic applications. Its structural properties also allow for further functionalization, enabling tailored modifications for specific industrial or research purposes.

2-(4-chlorophenyl)propane-1,3-diol structure

122098-61-7 structure

Product Name:2-(4-chlorophenyl)propane-1,3-diol

CAS No:122098-61-7

MF:C₉H₁₁ClO₂

MW:186.635442018509

CID:1216905

PubChem ID:10987013

Update Time:2025-06-07

2-(4-chlorophenyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 1,3-Propanediol, 2-(4-chlorophenyl)-
- 2-(4-chlorophenyl)propane-1,3-diol
- DTXSID50450834
- Z1198166557
- SCHEMBL1155162
- AKOS006294717
- EN300-142042
- 122098-61-7
- Inchi： 1S/C9H11ClO2/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8,11-12H,5-6H2
- InChI Key： STQBRAGHMXFGHE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(CO)CO

Computed Properties

Exact Mass: 186.0447573g/mol
Monoisotopic Mass: 186.0447573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 40.5Å²

2-(4-chlorophenyl)propane-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-142042-0.05g	2-(4-chlorophenyl)propane-1,3-diol	122098-61-7	90%	0.05g	$162.0	2023-07-09
Enamine	EN300-142042-0.1g	2-(4-chlorophenyl)propane-1,3-diol	122098-61-7	90%	0.1g	$241.0	2023-07-09
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Enamine	EN300-142042-0.5g	2-(4-chlorophenyl)propane-1,3-diol	122098-61-7	90%	0.5g	$546.0	2023-07-09
Enamine	EN300-142042-1.0g	2-(4-chlorophenyl)propane-1,3-diol	122098-61-7	90%	1.0g	$699.0	2023-07-09
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Enamine	EN300-142042-5.0g	2-(4-chlorophenyl)propane-1,3-diol	122098-61-7	90%	5.0g	$2028.0	2023-07-09
Enamine	EN300-142042-10.0g	2-(4-chlorophenyl)propane-1,3-diol	122098-61-7	90%	10.0g	$3007.0	2023-07-09
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